Cas no 106660-96-2 (Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)-)
106660-96-2 structure
Product Name:Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)-
CAS No:106660-96-2
MF:C9H17BrO2
MW:237.134082555771
CID:1178540
Update Time:2024-08-05
Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)-
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- Inchi: 1S/C9H17BrO2/c1-6(2)5-9(10,7(3)4)8(11)12/h6-7H,5H2,1-4H3,(H,11,12)
- InChI Key: ICMLGJYSPKTWBA-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(Br)(C(C)C)CC(C)C
Computed Properties
- Exact Mass: 236.04121
Experimental Properties
- Density: 1.276±0.06 g/cm3(Predicted)
- Boiling Point: 278.8±13.0 °C(Predicted)
- PSA: 37.3
- pka: 2.94±0.41(Predicted)
Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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